Cas no 1146769-00-7 (4-Bromo-2-tert-butylaniline hydrochloride)

• Product Name: 4-Bromo-2-tert-butylaniline hydrochloride
• CAS No: 1146769-00-7
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• MDL: MFCD34186538
• CID: 5320487
• PubChem ID: 165943127
• Update Time: 2025-05-20

4-Bromo-2-tert-butylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-tert-butylaniline hydrochloride
• Z5086486810
• 4-Bromo-2-tert-butylaniline hydrochloride

• MDL： MFCD34186538
• Inchi： 1S/C10H14BrN.ClH/c1-10(2,3)8-6-7(11)4-5-9(8)12;/h4-6H,12H2,1-3H3;1H
• InChI Key： ICWPANBBDAIMDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)(C)C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 26

Additional information on 4-Bromo-2-tert-butylaniline hydrochloride

4-Bromo-2-tert-butylaniline Hydrochloride: A Comprehensive Overview

The compound 4-Bromo-2-tert-butylaniline Hydrochloride (CAS No. 1146769-00-7) is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic amines. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and current research advancements.

4-Bromo-2-tert-butylaniline Hydrochloride is an aromatic amine derivative characterized by a bromine atom at the para position and a tert-butyl group at the meta position of the aniline ring. The hydrochloride salt form makes it more soluble in polar solvents, which is advantageous for its use in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of 4-Bromo-2-tert-butylaniline Hydrochloride involves a multi-step process that typically begins with the bromination of an aniline derivative. The introduction of the tert-butyl group is achieved through Friedel-Crafts alkylation or other alkylation techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high yields.

One of the most notable applications of 4-Bromo-2-tert-butylaniline Hydrochloride is in the field of medicinal chemistry. It serves as a key intermediate in the synthesis of bioactive molecules, including anticancer agents and antimicrobial compounds. Recent advancements have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression. For example, a 2023 study reported that a derivative synthesized from 4-Bromo-2-tert-butylaniline Hydrochloride demonstrated selective inhibition of human topoisomerase IIα, a key enzyme involved in DNA replication.

In addition to its medicinal applications, 4-Bromo-2-tert-butylaniline Hydrochloride has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes and as a precursor for metalloorganic frameworks (MOFs). A 2023 paper published in *Chemical Communications* highlighted its role in enhancing the catalytic efficiency of cobalt-based catalysts in alkene epoxidation reactions.

The environmental impact and toxicity profile of 4-Bromo-2-tert-butylaniline Hydrochloride have also been subjects of recent research. Studies indicate that while it exhibits moderate toxicity towards aquatic organisms, its biodegradability under aerobic conditions is promising. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal, aligning with global sustainability goals.

In conclusion, 4-Bromo-2-tert-butylaniline Hydrochloride (CAS No. 1146769-00-7) stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its potential to contribute significantly to future innovations in chemistry and related fields.